1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutan-1-amine

• IUPAC Name: 1-(2H-tetrazol-5-yl)cyclobutan-1-amine
• InChI: InChI=1S/C5H9N5/c6-5(2-1-3-5)4-7-9-10-8-4/h1-3,6H2,(H,7,8,9,10)
• InChI Key: YTEANTQAPNHFOV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)(C2=NNN=N2)N
• Molecular Formula: C5H9N5
• Molecular Weight: 139.16 g/mol

Description

“1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutan-1-amine” is a compound that contains a cyclobutane ring, which is a type of cycloalkane, and a tetrazole group. Tetrazoles are a class of synthetic organic compounds that are known for their energetic properties and wide range of applications. They are often used in pharmaceuticals due to their bioisosteric relationship with carboxylic acids.

Synthesis Analysis

The synthesis of tetrazole compounds can be approached in eco-friendly ways such as the use of water as a solvent, moderate conditions, non-toxic, easy extractions, easy setup, low cost, etc. with good to excellent yields. A series of 1-substituted 1H-1,2,3,4-tetrazole compounds have been synthesized in good yields from amines, triethyl orthoformate, and sodium azide through the catalyzed reaction with Yb(OTf)3.

Molecular Structure Analysis

The molecular structure of “1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutan-1-amine” can be represented by the InChI code: 1S/C5H9N5.2ClH/c6-5(2-1-3-5)4-7-9-10-8-4;;/h1-3,6H2,(H,7,8,9,10);2*1H. This indicates that the compound has a cyclobutane ring attached to a tetrazole group.

Chemical Reactions Analysis

Tetrazoles can undergo a variety of chemical reactions. For instance, the reaction of sodium azide with nitriles to give 1H-tetrazoles proceeds readily in water with zinc salts as catalysts. Treatment of organic nitriles with NaN3 in the presence of iodine or silica-supported sodium hydrogen sulfate as a heterogeneous catalyst enables an advantageous synthesis of 5-substituted 1H-tetrazoles.

Physical And Chemical Properties Analysis

The compound “1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutan-1-amine dihydrochloride” has a molecular weight of 212.08. It is a powder at room temperature.

Scientific Research Applications

Medicinal Chemistry: Potential Therapeutic Agent Synthesis

. They are known for their antibacterial, antifungal, antiviral, and anti-inflammatory properties. This compound could be pivotal in synthesizing new therapeutic agents that target a range of diseases.

Agriculture: Development of Agrochemicals

. Their potential applications include pesticides and fertilizers, where they can contribute to the stability and effectiveness of these products.

Material Science: Creation of Advanced Materials

The unique chemical structure of tetrazoles makes them suitable for creating advanced materials. .

Environmental Science: Pollution Mitigation

Tetrazole derivatives are being researched for their role in environmental science, particularly in pollution mitigation strategies. .

Biochemistry: Enzyme Inhibition Studies

In biochemistry, compounds like 1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutan-1-amine are valuable for studying enzyme inhibition. .

Pharmacology: Drug Design and Discovery

The tetrazole moiety is a common feature in many pharmacologically active compounds. It can mimic the carboxylate ion, making it a useful bioisostere in drug design. .

Mechanism of Action

Target of Action

Tetrazoles, which are a key component of this compound, are known to act as nonclassical bioisosteres of carboxylic acids due to their near pka values . They are often involved in receptor-ligand interactions .

Mode of Action

The tetrazole component of the compound has both electron-donating and electron-withdrawing properties . This dual property allows the tetrazole to interact with various biological targets. The planar structure of tetrazole favors stabilization of electrostatic repulsion of negatively charged ions by delocalization of electrons, which is advantageous for receptor–ligand interactions .

Biochemical Pathways

Tetrazoles have been found to have a wide range of biological activities, including antibacterial, antifungal, antitumor, analgesic, anti-nociceptive, antimycobacterial, antidiabetic, anticonvulsant, cyclooxygenase inhibitory, anti-inflammatory, and antihypertensive activities . This suggests that the compound may interact with multiple biochemical pathways.

Pharmacokinetics

It is known that tetrazolate anions are more soluble in lipids than carboxylic acids, which allows medicine molecules to penetrate more easily through cell membranes . This property could potentially enhance the bioavailability of the compound.

Result of Action

Given the wide range of biological activities associated with tetrazoles , it can be inferred that the compound may have diverse effects at the molecular and cellular level.

Action Environment

It is known that all energetic salts exhibit good thermal stabilities with decomposition temperatures ranging from 171 to 270 °c . This suggests that the compound may be stable under a variety of environmental conditions.

Safety and Hazards

The compound “1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutan-1-amine dihydrochloride” is associated with several hazard statements including H315, H319, and H335. These correspond to skin irritation, eye irritation, and respiratory irritation, respectively. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.

Future Directions

Tetrazoles and their derivatives have a wide range of applications, particularly in the field of medicinal chemistry. They are often used as bioisosteres for carboxylic acids in drug design. Therefore, future research could focus on exploring the potential of “1-(1H-1,2,3,4-tetrazol-5-yl)cyclobutan-1-amine” and similar compounds in pharmaceutical applications.